Cas no 1021224-87-2 (N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-(thiophen-2-yl)acetamide)

• Product Name: N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-(thiophen-2-yl)acetamide
• CAS No: 1021224-87-2
• MF: C₁₉H₁₈ClN₃O₂S
• MW: 387.883121967316
• CID: 6022294
• PubChem ID: 25881811
• Update Time: 2025-10-31

N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-(thiophen-2-yl)acetamide
• N-[3-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]propyl]-2-thiophen-2-ylacetamide
• 1021224-87-2
• N-(3-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)-2-(thiophen-2-yl)acetamide
• F5147-0400
• AKOS024500234

• Inchi： 1S/C19H18ClN3O2S/c20-15-6-4-14(5-7-15)17-8-9-19(25)23(22-17)11-2-10-21-18(24)13-16-3-1-12-26-16/h1,3-9,12H,2,10-11,13H2,(H,21,24)
• InChI Key： LUPSFJFDQLZBFI-UHFFFAOYSA-N
• SMILES： C(NCCCN1N=C(C2=CC=C(Cl)C=C2)C=CC1=O)(=O)CC1SC=CC=1

Computed Properties

• Exact Mass: 387.0808257g/mol
• Monoisotopic Mass: 387.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 90Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-(thiophen-2-yl)acetamide

Comprehensive Overview of N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-(thiophen-2-yl)acetamide (CAS 1021224-87-2)

N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-(thiophen-2-yl)acetamide (CAS 1021224-87-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a pyridazine core, a thiophene moiety, and a chlorophenyl group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the possibility of modulating biological targets.

The compound's CAS number 1021224-87-2 serves as a critical identifier in chemical databases, ensuring precise tracking in scientific literature and regulatory documentation. Its IUPAC name reflects the intricate arrangement of functional groups, which contribute to its reactivity and binding affinity. The presence of both heterocyclic and aromatic components suggests potential interactions with enzymes or receptors, a topic frequently explored in medicinal chemistry forums and academic discussions.

In recent years, the demand for small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapies. N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-(thiophen-2-yl)acetamide aligns with these trends, as its structure could be tailored for specific pharmacological applications. Online searches often highlight queries like "pyridazine derivatives in drug design" or "thiophene-based bioactive molecules," underscoring the relevance of this compound in contemporary research.

From a synthetic perspective, the compound's multi-step synthesis involves coupling reactions and functional group transformations, topics frequently discussed in organic chemistry communities. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and confirming its structure. These methodologies are widely searched by professionals seeking to validate similar compounds in their workflows.

The chlorophenyl and thiophene segments in CAS 1021224-87-2 are notable for their prevalence in agrochemicals and pharmaceutical intermediates. This dual applicability makes the compound a versatile candidate for cross-disciplinary studies. For instance, discussions on platforms like ResearchGate often explore how such hybrids could bridge gaps between crop protection and human therapeutics.

As the scientific community increasingly focuses on sustainable chemistry, the environmental impact of synthetic routes for compounds like N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-(thiophen-2-yl)acetamide is under scrutiny. Searches for "green synthesis of heterocycles" or "solvent-free reactions" reflect this shift, emphasizing the need for eco-friendly methodologies in producing such molecules.

In summary, CAS 1021224-87-2 represents a compelling case study in modern chemical innovation. Its structural features and potential applications resonate with current trends in drug discovery, material science, and synthetic methodology. By addressing frequently searched topics and integrating high-value keywords, this overview aims to enhance visibility while maintaining scientific rigor.